Cas no 898781-91-4 ( )

  structure
  structure
Product Name: 
CAS No:898781-91-4
MF:C15H20OS
MW:248.383703231812
CID:868491
PubChem ID:24726015
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-cyclopentyl-3-(4-methylsulfanylphenyl)propan-1-one
    • CYCLOPENTYL 2-(4-THIOMETHYLPHENYL)ETHYL KETONE
    • 1-Cyclopentyl-3-[4-(methylsulfanyl)phenyl]propan-1-one
    • 898781-91-4
    • MFCD03843295
    • DTXSID00644408
    • AKOS016021430
    •  
    • MDL: MFCD03843295
    • Inchi: 1S/C15H20OS/c1-17-14-9-6-12(7-10-14)8-11-15(16)13-4-2-3-5-13/h6-7,9-10,13H,2-5,8,11H2,1H3
    • InChI Key: NLTXNOMHAOYRFO-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=CC=1)CCC(C1CCCC1)=O

Computed Properties

  • Exact Mass: 248.12300
  • Monoisotopic Mass: 248.12348643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • Density: 1.07
  • Boiling Point: 377.2°C at 760 mmHg
  • Flash Point: 195.1°C
  • Refractive Index: 1.56
  • PSA: 42.37000
  • LogP: 4.10040

  Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

  Pricemore >>

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